Cas no 255055-81-3 ((-)-Herbacic acid)

(-)-Herbacic acid structure
Product name:(-)-Herbacic acid
CAS No:255055-81-3
MF:C14H19Cl6NO3
MW:462.023558855057
CID:6765606
(-)-Herbacic acid Chemical and Physical Properties
Names and Identifiers
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- Herbacic acid
- (-)-Herbacic acid
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- Inchi: 1S/C14H19Cl6NO3/c1-8(13(15,16)17)5-4-6-11(22)21(3)10(12(23)24)7-9(2)14(18,19)20/h4,6,8-10H,5,7H2,1-3H3,(H,23,24)/b6-4+/t8-,9-,10-/m0/s1
- InChI Key: FYSJFLMSVGZPJE-ZNSGJFPESA-N
- SMILES: C(/C[C@@H](C(Cl)(Cl)Cl)C)=C\C(N([C@@H](C[C@H](C)C(Cl)(Cl)Cl)C(O)=O)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- XLogP3: 5.112
(-)-Herbacic acid Related Literature
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C. J. Leggett,S. J. Teat,Z. Zhang,P. D. Dau,W. W. Lukens,S. M. Peterson,A. J. P. Cardenas,M. G. Warner,J. K. Gibson,L. Rao Chem. Sci., 2016,7, 2775-2786
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
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Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
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